Cas no 207915-99-9 (Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate)

• Product Name: Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate
• CAS No: 207915-99-9
• MF: C₅H₁₂ClF₆N₂P
• MW: 280.579361915588
• CID: 66777
• PubChem ID: 329748788
• Update Time: 2025-06-13

Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate
• N,N,N',N'-Tetramethylchloroformamidinium-hexafluorophosphate
• N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate
• TCFH
• Chloro-N,N,N’,N’-tetramethylformamidinium hexafluorophosphate
• N,N,N‘,N‘-Tetramethylchloroformamidinium-hexafluorophosphate
• N,N,N′,N′-Tetramethylchloroformamidinium-hexafluorophosphate
• TCFH,Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate
• AC2489
• J-013629
• [chloranyl(dimethylamino)methylidene]-dimethyl-azanium hexafluorophosphate
• CUKNPSDEURGZCO-UHFFFAOYSA-N
• [methoxy(methylamino)methylene]-dimethyl-ammonium hexafluorophosphate;TCFH
• DTXSID50451023
• Chloro-N,N,N inverted exclamation mark ,N inverted exclamation mark -tetramethylformamidinium Hexafluorophosphate
• TCFH, Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate
• Chloro-N,N,N',N'-tetramethyl-formamidinium Hexafluorophosphate
• N,N,N inverted exclamation mark(R),N inverted exclamation mark(R)-Tetramethylchloroformamidinium-hexafluorophosphate
• A814901
• A845101
• FT-0655012
• tetra-methylchloroformamidinium hexafluorophosphate
• BIS(DIMETHYLAMINO)-CHLOROCARBENIUM HEXAFLUOROPHOSPHATE
• [chloro(dimethylamino)methylidene]-dimethylazanium;hexafluorophosphate
• AKOS015833813
• FT-0664982
• N-(chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate
• AS-17652
• [chloro(dimethylamino)methylidene]-dimethylazanium,hexafluorophosphate
• SY019094
• EN300-7361941
• [chloro(dimethylamino)methylidene]-dimethylammonium hexafluorophosphate
• N-(Chloro(dimethylamino)methylene)-N-methylmethanaminium hexafluorophosphate(V)
• CS-W012272
• SCHEMBL3113482
• N,N,N',N'-Tetramethylchloroformamdnum hexafluorophosphate
• Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate, >=98.0% (T)
• C1957
• chloro-N,N,N',N'tetramethylformamidinium hexafluorophosphate
• 207915-99-9
• N,N,N,N-Tetramethylchloroformamidiniumhexafluorophosphate
• J-523207
• Bis(dimethylamino)chlorocarbenium hexafluorophosphate
• HY-W011556
• N,N,N',N'-Tetramethylchloroformamidinium hexafluorophosphate (TCFH)
• Methanaminium, N-[chloro(dimethylamino)methylene]-N-methyl-, hexafluorophosphate(1-) (1:1)
• [chloro(dimethylamino)methylidene]dimethylazanium; hexafluoro-lambda5-phosphanuide
• MFCD01862891
• 94790-35-9
• N-(Chloro(dimethylamino)methylene)-N-methylmethanaminiumhexafluorophosphate(V)
• [CHLORO(DIMETHYLAMINO)METHYLIDENE]DIMETHYLAZANIUM HEXAFLUOROPHOSPHATE
• [chloro(dimethylamino)methylene]-dimethyl-ammonium hexafluorophosphate

• MDL： MFCD01862891
• Inchi： 1S/C5H12ClN2.F6P/c1-7(2)5(6)8(3)4;1-7(2,3,4,5)6/h1-4H3;/q+1;-1
• InChI Key： CUKNPSDEURGZCO-UHFFFAOYSA-N
• SMILES： Cl/C(/N(C)C)=[N+](/C)\C.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 280.03300
• Monoisotopic Mass: 280.0330821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 100-106 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 19.84000
• LogP: 3.79730
• Solubility: Not determined
• Vapor Pressure: No data available

Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Process Aids

Additional information on Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate

Comprehensive Overview of Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (CAS No. 207915-99-9)

Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (CAS No. 207915-99-9) is a highly specialized chemical reagent widely utilized in organic synthesis, particularly in peptide coupling and other amide bond formation reactions. This compound, often abbreviated as CTFH, belongs to the class of formamidinium salts and is renowned for its efficiency in activating carboxylic acids. Its unique chemical structure, featuring a hexafluorophosphate counterion, enhances solubility and stability in various solvents, making it a preferred choice for researchers in pharmaceutical and biotechnological fields.

In recent years, the demand for high-efficiency coupling reagents like CTFH has surged due to advancements in peptide therapeutics and drug discovery. With the rise of mRNA-based vaccines and bioconjugation techniques, researchers are increasingly exploring reagents that offer minimal racemization and high yields. Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate addresses these needs by providing exceptional reactivity under mild conditions, aligning with the growing trend toward green chemistry and sustainable synthesis.

The mechanism of action of CTFH involves the in situ generation of highly reactive intermediates, such as acyloxyphosphonium species, which facilitate rapid amide bond formation. This property is particularly valuable in solid-phase peptide synthesis (SPPS), where efficiency and purity are critical. Compared to traditional reagents like HBTU or HATU, CTFH demonstrates superior performance in challenging couplings, including sterically hindered amino acids or non-natural amino acid incorporations.

From an industrial perspective, the scalability of Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate has garnered attention. Its compatibility with automated synthesis platforms and continuous flow chemistry systems makes it ideal for large-scale production of peptide-based drugs. Additionally, its low hygroscopicity reduces handling challenges, a common pain point in GMP manufacturing environments. These attributes have positioned CTFH as a key enabler in the development of next-generation biologics and personalized medicine.

Safety and storage considerations for CAS No. 207915-99-9 are also critical topics among users. While the compound is not classified as hazardous under standard regulations, proper handling in anhydrous conditions is recommended to maintain its efficacy. Many suppliers now offer pre-weighed aliquots or argon-packed formulations to address stability concerns, reflecting the industry's shift toward user-friendly reagent solutions.

In summary, Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate represents a cutting-edge tool for modern synthetic chemistry. Its applications span from academic research to industrial drug production, driven by its reliability and adaptability to emerging methodologies like late-stage functionalization and click chemistry. As the scientific community continues to prioritize atom economy and reaction efficiency, compounds like CTFH will remain indispensable in advancing molecular innovation.